Cas no 79233-72-0 (tert-butyl pyridine-2-carboxylate)

tert-butyl pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylic acid, 1,1-dimethylethyl ester
- SCHEMBL2652708
- pyridine-2-carboxylic acid tert-butyl ester
- G32525
- 79233-72-0
- tert-butyl 2-pyridinecarboxylate
- BS-32808
- DB-145556
- Z1171190471
- KNLKRAUJQBLECR-UHFFFAOYSA-N
- Tert-butyl picolinate
- EN300-130368
- Tert-butyl Pyridine-2-carboxylate
- AKOS013211448
- Tert-butylPyridine-2-carboxylate
- tert-butyl pyridine-2-carboxylate
-
- Inchi: InChI=1S/C10H13NO2/c1-10(2,3)13-9(12)8-6-4-5-7-11-8/h4-7H,1-3H3
- InChI Key: KNLKRAUJQBLECR-UHFFFAOYSA-N
- SMILES: CC(C)(C)OC(=O)C1=CC=CC=N1
Computed Properties
- Exact Mass: 179.094628657g/mol
- Monoisotopic Mass: 179.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.2Ų
- XLogP3: 1.3
tert-butyl pyridine-2-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-butyl pyridine-2-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-130368-1.0g |
tert-butyl pyridine-2-carboxylate |
79233-72-0 | 95.0% | 1.0g |
$166.0 | 2025-03-21 | |
TRC | B490843-100mg |
tert-butyl pyridine-2-carboxylate |
79233-72-0 | 100mg |
$ 340.00 | 2022-06-07 | ||
Apollo Scientific | OR959821-5g |
tert-Butyl pyridine-2-carboxylate |
79233-72-0 | 98% | 5g |
£545.00 | 2025-02-21 | |
Enamine | EN300-130368-0.25g |
tert-butyl pyridine-2-carboxylate |
79233-72-0 | 95.0% | 0.25g |
$82.0 | 2025-03-21 | |
A2B Chem LLC | AI56481-5g |
tert-Butyl pyridine-2-carboxylate |
79233-72-0 | 98% | 5g |
$489.00 | 2024-04-19 | |
Enamine | EN300-130368-50mg |
tert-butyl pyridine-2-carboxylate |
79233-72-0 | 95.0% | 50mg |
$39.0 | 2023-09-30 | |
Enamine | EN300-130368-2500mg |
tert-butyl pyridine-2-carboxylate |
79233-72-0 | 95.0% | 2500mg |
$330.0 | 2023-09-30 | |
1PlusChem | 1P00IDHD-100mg |
2-Pyridinecarboxylic acid, 1,1-dimethylethyl ester |
79233-72-0 | 95% | 100mg |
$130.00 | 2024-04-21 | |
1PlusChem | 1P00IDHD-250mg |
2-Pyridinecarboxylic acid, 1,1-dimethylethyl ester |
79233-72-0 | 95% | 250mg |
$159.00 | 2024-04-21 | |
1PlusChem | 1P00IDHD-500mg |
2-Pyridinecarboxylic acid, 1,1-dimethylethyl ester |
79233-72-0 | 95% | 500mg |
$215.00 | 2024-04-21 |
tert-butyl pyridine-2-carboxylate Related Literature
-
Yu Zhao,Dongru Gao,Ruxin Guan,Hongwei Li,Ning Li,Guixian Li,Shiyou Li RSC Adv., 2020,10, 39137-39145
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Michael J. Hertaeg,Heather McLiesh,Julia Walker,Gil Garnier Analyst, 2021,146, 6970-6980
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4. Trapping shape-controlled nanoparticle nucleation and growth stages via continuous-flow chemistry†Tabot M. D. Besong,Noktan M. AlYami,Khabiboulakh Katsiev,Dalaver H. Anjum,Ahmed Abdelkader,Pedro M. F. J. Costa,Victor M. Burlakov,Alain Goriely,Osman M. Bakr Chem. Commun., 2017,53, 2495-2498
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Sandip Guchhait,Rajib Kumar Goswami Org. Biomol. Chem., 2019,17, 9502-9509
Additional information on tert-butyl pyridine-2-carboxylate
tert-butyl pyridine-2-carboxylate: A Comprehensive Overview
tert-butyl pyridine-2-carboxylate (CAS No: 79233-72-0) is a versatile organic compound that has garnered significant attention in various scientific and industrial fields. This compound, also known as pyridine-2-carboxylic acid tert-butyl ester, is a derivative of pyridine, a six-membered aromatic heterocyclic compound with nitrogen as the heteroatom. The tert-butyl group attached to the carboxylic acid moiety at the 2-position of the pyridine ring imparts unique chemical properties, making it a valuable intermediate in organic synthesis and a key component in numerous applications.
The synthesis of tert-butyl pyridine-2-carboxylate typically involves the esterification of pyridine-2-carboxylic acid with tert-butanol under appropriate conditions. This reaction can be catalyzed by acids or enzymes, depending on the desired yield and purity. The compound is stable under normal conditions and exhibits good solubility in organic solvents, which makes it ideal for use in various chemical reactions and formulations.
Recent studies have highlighted the potential of tert-butyl pyridine-2-carboxylate in the field of pharmaceuticals. Researchers have explored its role as a bioisostere, where it can replace other functional groups in drug molecules without significantly altering their pharmacokinetic profiles. This property has led to its application in the development of new drug candidates with improved efficacy and reduced side effects.
In addition to its pharmaceutical applications, tert-butyl pyridine-2-carboxylate has found utility in agrochemicals. Its ability to act as a chelating agent makes it effective in stabilizing metal ions in pesticides and herbicides, enhancing their bioavailability and efficacy. Furthermore, its role as an intermediate in the synthesis of more complex molecules has been extensively documented, particularly in the production of specialty chemicals and advanced materials.
The environmental impact of tert-butyl pyridine-2-carboxylate has also been a topic of recent research. Studies have shown that it undergoes biodegradation under aerobic conditions, making it less persistent in the environment compared to other similar compounds. This characteristic is crucial for its sustainable use in industrial processes and consumer products.
From a synthetic chemistry perspective, tert-butyl pyridine-2-carboxylate serves as a valuable building block for constructing more complex molecules. Its reactivity towards nucleophilic substitutions and its ability to participate in coupling reactions make it an indispensable tool in modern organic synthesis. For instance, it can be used as an activating agent for carbonyl groups or as a protecting group for acidic protons during multi-step synthesis.
The demand for tert-butyl pyridine-2-carboxylate continues to grow due to its diverse applications across multiple industries. As researchers delve deeper into its properties and potential uses, new avenues for its application are likely to emerge. Its compatibility with green chemistry principles further underscores its importance as a sustainable choice for future chemical innovations.
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